molecular formula C17H13FN2O3 B6493282 N-[(4-fluorophenyl)methyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide CAS No. 305864-08-8

N-[(4-fluorophenyl)methyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

Cat. No. B6493282
CAS RN: 305864-08-8
M. Wt: 312.29 g/mol
InChI Key: WQLQUVNSIPKNAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(4-fluorophenyl)methyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, or 4-FMA, is a synthetic compound of the quinoline class of chemicals. It is an analog of the popular drug 4-MMA, which is a stimulant and psychedelic drug. 4-FMA has been studied for its potential use as a research tool in the laboratory setting, as it has been found to have similar effects to 4-MMA in laboratory animals. The purpose of

Scientific Research Applications

4-FMA has been studied for its potential use as a research tool in the laboratory setting. It has been found to have similar effects to 4-MMA in laboratory animals, such as increased locomotor activity and increased exploratory behavior. 4-FMA has also been studied for its potential use in the treatment of depression and anxiety. In addition, 4-FMA has been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 4-FMA is not fully understood. It is believed that 4-FMA exerts its effects by acting as a serotonin agonist, which means that it stimulates the release of serotonin in the brain. It is also thought to act as a norepinephrine agonist, which means that it stimulates the release of norepinephrine in the brain. Additionally, 4-FMA has been found to increase the levels of dopamine in the brain, which is thought to contribute to its effects.
Biochemical and Physiological Effects
4-FMA has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of serotonin, norepinephrine, and dopamine in the brain. It has also been found to increase the levels of glutamate and GABA in the brain. Additionally, 4-FMA has been found to increase the levels of the neurotransmitter acetylcholine in the brain, which is thought to contribute to its effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-FMA for laboratory experiments is that it can be easily synthesized and is relatively inexpensive. Additionally, it has been found to have similar effects to 4-MMA in laboratory animals, which makes it a suitable research tool. The main limitation of using 4-FMA for laboratory experiments is that its effects are not fully understood, so there is a risk of unexpected or unpredictable results.

Future Directions

The potential future directions for the use of 4-FMA include further research into its effects on the brain and its potential therapeutic applications. Additionally, further research into the mechanism of action of 4-FMA could lead to a better understanding of its effects and potential therapeutic applications. Additionally, further research into the synthesis of 4-FMA could lead to more efficient and cost-effective methods of producing the compound. Finally, further research into the potential side effects of 4-FMA could lead to safer and more effective use of the compound.

Synthesis Methods

The synthesis of 4-FMA is not a difficult process and can be accomplished with a few simple steps. The first step is to combine 4-fluorophenylacetic acid and 4-methoxymethyl-2-oxo-1,2-dihydroquinoline-3-carboxamide in an aqueous solution. The mixture is then heated to a temperature of approximately 80°C for two hours. After the reaction has cooled, the product is filtered and then dried. The final product is a white crystalline powder with a purity of greater than 95%.

properties

IUPAC Name

N-[(4-fluorophenyl)methyl]-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13FN2O3/c18-11-7-5-10(6-8-11)9-19-16(22)14-15(21)12-3-1-2-4-13(12)20-17(14)23/h1-8H,9H2,(H,19,22)(H2,20,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WQLQUVNSIPKNAJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=C(C(=O)N2)C(=O)NCC3=CC=C(C=C3)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

312.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-fluorobenzyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.